Cas no 1207030-84-9 (methyl 4-{[4-(dimethylamino)phenyl]amino}quinoline-2-carboxylate)

• Product Name: methyl 4-{[4-(dimethylamino)phenyl]amino}quinoline-2-carboxylate
• CAS No: 1207030-84-9
• MF: C₁₉H₁₉N₃O₂
• MW: 321.373064279556
• CID: 5391927
• Update Time: 2025-06-08

methyl 4-{[4-(dimethylamino)phenyl]amino}quinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-[[4-(dimethylamino)phenyl]amino]-2-quinolinecarboxylate
• methyl 4-{[4-(dimethylamino)phenyl]amino}quinoline-2-carboxylate

• Inchi： 1S/C19H19N3O2/c1-22(2)14-10-8-13(9-11-14)20-17-12-18(19(23)24-3)21-16-7-5-4-6-15(16)17/h4-12H,1-3H3,(H,20,21)
• InChI Key： WREMKEGVKODVIK-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C(NC2=CC=C(N(C)C)C=C2)=CC=1C(OC)=O

Experimental Properties

• Density: 1.242±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 495.4±45.0 °C(Predicted)
• pka: 5.83±0.24(Predicted)

Additional information on methyl 4-{[4-(dimethylamino)phenyl]amino}quinoline-2-carboxylate

Methyl 4-{[4-(dimethylamino)phenyl]amino}quinoline-2-carboxylate (CAS No. 1207030-84-9): A Comprehensive Overview

Methyl 4-{[4-(dimethylamino)phenyl]amino}quinoline-2-carboxylate, identified by its CAS number 1207030-84-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the quinoline derivatives family, a class of molecules well-known for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including an amino group attached to a dimethylamino-substituted phenyl ring and another amino group linked to a quinoline core. Such a configuration not only imparts unique chemical properties but also opens up a myriad of possibilities for further chemical modifications and biological evaluations.

The significance of Methyl 4-{[4-(dimethylamino)phenyl]amino}quinoline-2-carboxylate lies in its potential as a building block for the synthesis of more complex pharmacophores. Quinoline derivatives have long been explored for their antimicrobial, antimalarial, and anticancer properties. The presence of the dimethylamino group enhances the lipophilicity of the molecule, making it more amenable to membrane penetration, while the quinoline core provides a scaffold for further functionalization. This makes it an attractive candidate for drug discovery programs aimed at identifying novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of this compound with various biological targets. Studies have suggested that the amino groups in Methyl 4-{[4-(dimethylamino)phenyl]amino}quinoline-2-carboxylate could serve as hydrogen bonding partners, facilitating stable interactions with proteins and enzymes. This has opened up avenues for designing molecules with enhanced specificity and potency against disease-causing agents.

In the realm of medicinal chemistry, the synthesis of this compound has been optimized to achieve high yields and purity. Modern synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex quinoline scaffold efficiently. These advances in synthetic chemistry have not only made the production of Methyl 4-{[4-(dimethylamino)phenyl]amino}quinoline-2-carboxylate more feasible but also paved the way for the exploration of its derivatives.

The biological activity of this compound has been a subject of extensive research. Preclinical studies have indicated that it exhibits promising properties in vitro, including inhibition of certain kinases and modulation of transcription factors. These findings are particularly intriguing given the role of kinases in various pathological processes, such as cancer and inflammatory diseases. The dimethylamino group, in particular, has been shown to enhance binding affinity by improving hydrophobic interactions with target proteins.

Furthermore, the quinoline core is known to exhibit photophysical properties that make it suitable for use in photochemical applications. Research has explored its potential as a photosensitizer or in photocatalytic systems, highlighting its versatility beyond traditional pharmaceutical applications. The ability to tune both electronic and steric properties through structural modifications offers a rich palette for designing molecules with tailored functionalities.

The development of new analytical techniques has also contributed to a deeper understanding of Methyl 4-{[4-(dimethylamino)phenyl]amino}quinoline-2-carboxylate. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into its molecular structure and purity. These tools are essential for characterizing complex organic compounds and ensuring their suitability for further biological testing.

The integration of machine learning algorithms into drug discovery pipelines has further accelerated the evaluation process for compounds like this one. Predictive models can identify potential lead structures based on their physicochemical properties and predicted biological activities. This high-throughput approach allows researchers to prioritize candidates more efficiently, reducing the time and resources required for hit identification.

Future research directions may focus on exploring analogs of Methyl 4-{[4-(dimethylamino)phenyl]amino}quinoline-2-carboxylate that exhibit improved pharmacokinetic profiles or enhanced target specificity. The incorporation of novel functional groups or modifications could lead to compounds with superior therapeutic efficacy while minimizing side effects. Collaborative efforts between synthetic chemists, biochemists, and computational scientists will be crucial in realizing these goals.

The industrial application of this compound is also an area of growing interest. Pharmaceutical companies are increasingly investing in green chemistry principles to develop sustainable synthetic routes. The use of catalytic methods that minimize waste and energy consumption aligns with these efforts to make drug production more environmentally friendly.

In conclusion, Methyl 4-{[4-(dimethylamino)phenyl]amino}quinoline-2-carboxylate (CAS No. 1207030-84-9) represents a promising candidate in the quest for novel therapeutic agents. Its unique structural features, combined with recent advancements in synthetic and analytical chemistry, position it as a valuable tool for drug discovery and development. As research continues to uncover new applications and optimize its synthesis, this compound is poised to play an important role in addressing unmet medical needs.